1-(3-Fluorophenyl)-2-methyl-2-(pyridin-2-yl)propan-1-amine

• Molecular Formula: C15H17FN2
• Molecular Weight: 244.31 g/mol
• IUPAC Name: 1-(3-fluorophenyl)-2-methyl-2-pyridin-2-ylpropan-1-amine
• InChI: InChI=1S/C15H17FN2/c1-15(2,13-8-3-4-9-18-13)14(17)11-6-5-7-12(16)10-11/h3-10,14H,17H2,1-2H3
• InChI Key: JCABFPBDEZEFKI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1=CC=CC=N1)C(C2=CC(=CC=C2)F)N

Description

1-(3-Fluorophenyl)-2-methyl-2-(pyridin-2-yl)propan-1-amine is a useful research compound. Its molecular formula is C15H17FN2 and its molecular weight is 244.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

(R)-1-(3-fluorophenyl)-2-methyl-2-(pyridin-2-yl)propan-1-amine is prepared starting from racemic 1-(3-fluorophenyl)-2-methyl-2-(pyridin-2-yl)propan-1-amine using chiral SFC chromatography. The free base was dissolved in EtOAc and a solution of fumaric acid (1.0 eq) in MeOH is added. The solvent is removed in vacuo and the residue is triturated with Et2O/hexanes (1:1), collected by filtration and air-dried. 1HNMR (300 MHz, DMSO-d6) δ 1.19 (s, 3 H), 1.31 (s, 3 H), 4.48 (s, 1 H), 6.55 (s, 2 H), 6.85-6.95 (m, 2 H), 7.01 (t, J=8.9 Hz, 1 H), 7.18-7.34 (m, 3 H), 7.64-7.77 (m, 1 H), 8.59 (d, J=3.8 Hz, 1 H). MS: m/z 245.

Synthesis routes and methods II

Procedure details

(S)-1-(3-fluorophenyl)-2-methyl-2-(pyridin-2-yl)propan-1-amine is prepared is prepared starting from racemic 1-(3-fluorophenyl)-2-methyl-2-(pyridin-2-yl)propan-1-amine using chiral SFC chromatography. The free base was dissolved in EtOAc and a solution of fumaric acid (1.0 eq) in MeOH is added. The solvent is removed in vacuo and the residue is triturated with Et2O/hexanes (1:1), collected by filtration and air-dried. 1HNMR (300 MHz, DMSO-d6) δ 1.19 (s, 3 H), 1.31 (s, 3 H), 4.48 (s, 1 H), 6.55 (s, 2 H), 6.85-6.95 (m, 2 H), 7.01 (t, J=8.9 Hz, 1 H), 7.18-7.34 (m, 3 H), 7.64-7.77 (m, 1 H), 8.59 (d, J=3.8 Hz, 1 H). MS: m/z 245.